Dihydro-3-(2-nitrophenoxy)-2-(3H)-furanone

• CAS No.: 58835-34-0
• Molecular Formula: C10H9NO5
• Molecular Weight: 223.18 g/mol
• IUPAC Name: 3-(2-nitrophenoxy)oxolan-2-one
• InChI: InChI=1S/C10H9NO5/c12-10-9(5-6-15-10)16-8-4-2-1-3-7(8)11(13)14/h1-4,9H,5-6H2
• InChI Key: IRDJQUIZRNCGMP-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C1OC2=CC=CC=C2[N+](=O)[O-]

Description

Dihydro-3-(2-nitrophenoxy)-2-(3H)-furanone is a useful research compound. Its molecular formula is C10H9NO5 and its molecular weight is 223.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-nitrophenol (20 g, 0.14 mol) and K2CO3 (25.2 g, 0.18 mol) in 280 mL DMF was cooled to 0° C. 2-Bromobutyrolactone was added dropwise, the reaction was stirred for 45 min at 0° C., then stirred at room temperature for 3 hours (h). The mixture was poured into 2 L water containing approx. 200 g salt, and the solution was washed with 6×100 mL of 1:1 diethyl ether/ethyl acetate. The combined organics were washed with 2×100 mL sat'd aq. K2CO3, 5×100 mL water and 100 mL brine, dried (Na3SO4), and filtered. Solvent was removed in vacuo to yield the title compound as an off-white solid (21.88 g, 0.1 mol). 1H (CDCl3): 7.84 (d, 1H, J=7.9), 7.57 (t, 1H, J=7.5), 7.49 (d, 1H, J=7.9), 7.16 (t, 1H, J=7.5), 5.03 (t, 1H, J=7.4), 4.58 (m, 1H), 4.42 (m, 1H), 2.8-2.6 (m, 2H).